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Compound of Interest

Compound Name:
1,2-Dilauroyl-sn-glycero-3-

phosphocholine

Cat. No.: B033377 Get Quote

Essential Safety and Handling Guide for 1,2-
Dilauroyl-sn-glycero-3-phosphocholine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,2-Dilauroyl-sn-glycero-3-phosphocholine (DLPC). The

following information is intended for researchers, scientists, and professionals in drug

development to ensure safe laboratory practices.

Chemical Identifier:

Name: 1,2-Dilauroyl-sn-glycero-3-phosphocholine (DLPC)

CAS Number: 18194-25-7

Molecular Formula: C₃₂H₆₄NO₈P

Molecular Weight: 621.8 g/mol

While the Safety Data Sheet (SDS) from some suppliers indicates that DLPC is not classified

as a hazardous substance under the Globally Harmonized System (GHS), it is prudent to

handle all laboratory chemicals with a standard of care.[1] Some sources recommend treating it

as potentially hazardous until more information is available, advising against ingestion,

inhalation, or contact with eyes and skin.[2]
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Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is crucial to prevent accidental exposure. The following

table summarizes the recommended PPE for handling DLPC, compiled from various safety

sources.

Scenario Eye Protection Hand Protection Body Protection
Respiratory

Protection

Routine Handling

(weighing,

preparing

solutions)

Safety glasses

with side shields
Nitrile gloves Laboratory coat

Not generally

required, but a

dust mask (e.g.,

N95) is

recommended

when handling

the powder form.

[3]

Spill Cleanup
Chemical safety

goggles

Chemical-

resistant gloves

(e.g., nitrile)

Laboratory coat

A dust mask

(e.g., N95) is

recommended if

dust is

generated.

Handling and Storage Procedures
Proper handling and storage are vital for maintaining the integrity of DLPC and ensuring

laboratory safety.

Storage:

Store in a tightly sealed container.

Recommended storage temperature is -20°C.[2][3]

The product is stable for at least four years when stored correctly.[2]

Handling:
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Preparation: Allow the container to reach room temperature before opening to prevent

moisture condensation.

Weighing and Transfer:

Handle the solid powder in a well-ventilated area, preferably in a chemical fume hood, to

minimize dust inhalation.

Use appropriate tools to weigh and transfer the substance, avoiding the creation of dust.

Solution Preparation:

DLPC is soluble in ethanol at approximately 25 mg/mL.[2]

It is sparingly soluble in aqueous solutions. To improve aqueous solubility, first dissolve in

an organic solvent like ethanol and then dilute into the aqueous buffer.[2]

Aqueous solutions are not recommended for storage for more than one day.[2]

General Practices:

Wash hands thoroughly after handling.[2]

Avoid eating, drinking, or smoking in the laboratory.

Ensure an eyewash station and safety shower are readily accessible.

Spill and Disposal Plan
In the event of a spill or for routine disposal, follow these procedures to minimize environmental

contamination and ensure safety.

Spill Cleanup:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure adequate ventilation.
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Containment: For minor spills, sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal.

Decontamination: Clean the spill area with a suitable solvent and then wash with soap and

water.

Disposal:

Unused Chemical: Collect in a designated, labeled, and sealed container for chemical waste.

Contaminated Labware (e.g., pipette tips, vials): Place in a designated hazardous waste

container.

Empty Containers: Rinse thoroughly with an appropriate solvent. Dispose of the rinsate as

chemical waste. Deface the label before disposing of the container according to your

institution's guidelines for glass or plastic recycling.

All waste must be handled and disposed of in accordance with local, state, and federal

regulations.

Experimental Workflow
The following diagram illustrates the standard workflow for handling 1,2-Dilauroyl-sn-glycero-
3-phosphocholine from receipt to disposal.
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Caption: Workflow for handling 1,2-Dilauroyl-sn-glycero-3-phosphocholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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